(1E,N'Z)-N'-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid

• IUPAC Name: 1-[(Z)-cyclohex-3-en-1-ylmethylideneamino]-3-ethylthiourea
• InChI: InChI=1S/C10H17N3S/c1-2-11-10(14)13-12-8-9-6-4-3-5-7-9/h3-4,8-9H,2,5-7H2,1H3,(H2,11,13,14)/b12-8-
• InChI Key: WLNFMELKVVEJJS-WQLSENKSSA-N
• Canonical SMILES: CCNC(=S)NN=CC1CCC=CC1
• Isomeric SMILES: CCNC(=S)N/N=C\C1CCC=CC1
• Molecular Formula: C10H17N3S
• Molecular Weight: 211.33 g/mol

Description

(1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid is a synthetic organic compound that belongs to the class of carbamohydrazonothioic acids

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid typically involves the reaction of cyclohex-3-en-1-ylmethylene with N-ethylcarbamohydrazonothioic acid under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

(1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of simpler compounds or different functional groups.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and reaction times.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction could produce simpler compounds or altered functional groups.

Scientific Research Applications

Chemistry

In chemistry, (1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid can be used as a reagent or intermediate in the synthesis of other compounds. Its unique structure allows for various chemical transformations.

Biology

In biological research, this compound may be studied for its potential biological activity, including its interactions with enzymes, proteins, or other biomolecules.

Medicine

In medicine, the compound could be investigated for its potential therapeutic properties, such as its ability to interact with specific molecular targets or pathways involved in disease processes.

Industry

In industrial applications, (1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid may be used in the production of specialty chemicals, pharmaceuticals, or other products requiring specific chemical properties.

Mechanism of Action

The mechanism of action of (1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in biochemical pathways, resulting in various biological effects. The exact mechanism would depend on the specific application and the molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid include other carbamohydrazonothioic acids with different substituents or structural variations.

Uniqueness

The uniqueness of (1E,N’Z)-N’-(cyclohex-3-en-1-ylmethylene)-N-ethylcarbamohydrazonothioic acid lies in its specific structure, which may confer unique chemical properties or biological activities compared to other similar compounds.